Cas no 26447-10-9 (Ammoniumxylenesulfonate -)

Ammoniumxylenesulfonate - Properties

Names and Identifiers

• Ammonium xylenesulfonate
• 3,4-Dimethylbenzenesulfonic acid ammonium salt
• NAXONATE 4AX
• Xylenesulfonic acid, ammonium salt
• Benzenesulfonic acid, dimethyl-, ammonium salt
• XYLENESULFONATE,AMMONIUMSALT
• dimethyl-benzenesulfonic acid ammonium salt
• ammonium xylenesulphonate
• Xylenesulfonic acid ammonium salt,isomer mixture
• Q27258552
• 26447-10-9
• ammonium xylenesulfonate, AldrichCPR
• Ammonium 2,4-dimethylbenzenesulfonate
• azane;2, 4-dimethylbenzenesulfonic acid
• azane;2,4-dimethylbenzenesulfonic acid
• +Expand

• InChIKey： MPYVAOBZGSNBFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3S.H3N/c1-6-4-3-5-8(7(6)2)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);1H3
• SMILES： [NH4+].CC1C=CC=C(S([O-])(=O)=O)C=1C

Computed Properties

• Exact Mass: 203.06200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 203.062
• Heavy Atom Count: 13
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• LogP: 2.95480
• PSA: 65.99000
• Boiling Point: 403.2 °C at 760 mmHg
• Flash Point: 197.6 °C
• Color/Form: 无色至淡黄色液体, 像氨一样的 气味
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.